Cas no 88598-13-4 (Pentanedioic acid, 3-amino-, monomethyl ester)

• Product Name: Pentanedioic acid, 3-amino-, monomethyl ester
• CAS No: 88598-13-4
• MF: C₆H₁₀NO₄
• MW: 160.147902011871
• CID: 627474
• PubChem ID: 71318910
• Update Time: 2025-04-19

Pentanedioic acid, 3-amino-, monomethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 3-amino-, monomethyl ester
• 3-amino-5-methoxy-5-oxopentanoate
• DTXSID70748967
• 88598-13-4

• Inchi： 1S/C6H11NO4/c1-11-6(10)3-4(7)2-5(8)9/h4H,2-3,7H2,1H3,(H,8,9)/p-1
• InChI Key： CTLHFZBIZFOLIK-UHFFFAOYSA-M
• SMILES： O(C)C(CC(CC(=O)[O-])N)=O

Computed Properties

• Exact Mass: 160.06098280g/mol
• Monoisotopic Mass: 160.06098280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 92.4Ų